Cas no 112476-97-8 (methyl (2S)-2-(2S)-2-aminopropanamido-4-(methylsulfanyl)butanoate)

• Product Name: methyl (2S)-2-(2S)-2-aminopropanamido-4-(methylsulfanyl)butanoate
• CAS No: 112476-97-8
• MF: C₉H₁₈N₂O₃S
• MW: 234.315821170807
• CID: 3618360
• PubChem ID: 54300209
• Update Time: 2025-10-21

methyl (2S)-2-(2S)-2-aminopropanamido-4-(methylsulfanyl)butanoate Chemical and Physical Properties

Names and Identifiers

• L-Methionine, N-L-alanyl-, methyl ester
• L-Methionine, L-alanyl-, methyl ester
• methyl (2S)-2-(2S)-2-aminopropanamido-4-(methylsulfanyl)butanoate
• methyl (2S)-2-[(2S)-2-aminopropanamido]-4-(methylsulfanyl)butanoate
• EN300-10003309
• l-alanyl-l-methionine methyl ester
• SCHEMBL20335057
• 112476-97-8

• Inchi： 1S/C9H18N2O3S/c1-6(10)8(12)11-7(4-5-15-3)9(13)14-2/h6-7H,4-5,10H2,1-3H3,(H,11,12)/t6-,7-/m0/s1
• InChI Key： SDQWRBMECGEJTP-BQBZGAKWSA-N
• SMILES： C(OC)(=O)[C@H](CCSC)NC(=O)[C@H](C)N

Computed Properties

• Exact Mass: 234.10381361Da
• Monoisotopic Mass: 234.10381361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 107Ų

Additional information on methyl (2S)-2-(2S)-2-aminopropanamido-4-(methylsulfanyl)butanoate

Methyl (2S)-2-(2S)-2-Aminopropanamido-4-(Methylsulfanyl)butanoate: An Overview of Its Structure, Properties, and Applications

Methyl (2S)-2-(2S)-2-aminopropanamido-4-(methylsulfanyl)butanoate (CAS No. 112476-97-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry due to its unique structural features and potential therapeutic applications. This compound is a derivative of amino acids and contains both amine and thioether functionalities, which contribute to its diverse chemical properties and biological activities.

The structure of methyl (2S)-2-(2S)-2-aminopropanamido-4-(methylsulfanyl)butanoate is characterized by a central chiral carbon atom, which imparts enantiomeric specificity to the molecule. The presence of the methylsulfanyl group (also known as a thioether group) adds to the compound's hydrophobicity and can influence its interactions with biological targets. The aminopropanamido moiety, on the other hand, provides the molecule with basic properties and can participate in hydrogen bonding, which is crucial for its biological activity.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that methyl (2S)-2-(2S)-2-aminopropanamido-4-(methylsulfanyl)butanoate exhibits significant antioxidant properties, which can be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The compound's ability to scavenge free radicals and inhibit lipid peroxidation makes it a promising candidate for further investigation.

In addition to its antioxidant properties, methyl (2S)-2-(2S)-2-aminopropanamido-4-(methylsulfanyl)butanoate has also been studied for its anti-inflammatory effects. Inflammatory responses are central to many chronic diseases, and compounds that can modulate these responses are highly sought after. A study published in the European Journal of Pharmacology demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of methyl (2S)-2-(2S)-2-aminopropanamido-4-(methylsulfanyl)butanoate have also been investigated. Research indicates that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for development as an oral therapeutic agent. Its stability under physiological conditions and low toxicity further support its potential for clinical applications.

In the context of drug discovery, methyl (2S)-2-(2S)-2-aminopropanamido-4-(methylsulfanyl)butanoate has been explored as a lead compound for the development of novel therapeutics. Its unique structure provides a scaffold for chemical modifications that can enhance its potency and selectivity. For example, substituting different functional groups on the aminopropanamido moiety or modifying the methylsulfanyl group can result in derivatives with improved pharmacological properties.

Furthermore, the compound's ability to cross the blood-brain barrier (BBB) has been evaluated in preclinical studies. The BBB is a significant barrier to drug delivery in the central nervous system (CNS), and compounds that can effectively penetrate this barrier are valuable for treating CNS disorders. Preliminary data suggest that methyl (2S)-2-(2S)-2-aminopropanamido-4-(methylsulfanyl)butanoate has moderate BBB permeability, which opens up possibilities for its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of methyl (2S)-2-(2S)-2-aminopropanamido-4-(methylsulfanyl)butanoate involves several steps, including the formation of the chiral centers and the introduction of functional groups. Various synthetic routes have been reported in the literature, each with its advantages and challenges. One common approach involves the use of chiral auxiliaries or catalysts to control stereochemistry during synthesis. The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness.

In conclusion, methyl (2S)-2-(2S)-2-aminopropanamido-4-(methylsulfanyl)butanoate (CAS No. 112476-97-8) is a multifaceted compound with promising therapeutic potential. Its unique structure, combined with its antioxidant, anti-inflammatory, and BBB-penetrating properties, makes it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, this compound is likely to play an increasingly important role in the discovery of novel therapeutics for various diseases.